Cas no 1261672-31-4 (2-Chloro-3-isocyanatobenzonitrile)

• Product Name: 2-Chloro-3-isocyanatobenzonitrile
• CAS No: 1261672-31-4
• MF: C₈H₃ClN₂O
• MW: 178.575220346451
• CID: 2194165
• Update Time: 2023-08-07

2-Chloro-3-isocyanatobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-chloro-3-isocyanatobenzonitrile
• 2-Chloro-3-isocyanatobenzonitrile

• Inchi： 1S/C8H3ClN2O/c9-8-6(4-10)2-1-3-7(8)11-5-12/h1-3H
• InChI Key： WUWCIKLBKYWYMM-UHFFFAOYSA-N
• SMILES： ClC1C(C#N)=CC=CC=1N=C=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 251
• Topological Polar Surface Area: 53.2